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Compound of Interest

Compound Name: 3-(2,2-Difluoroethyl)aniline

Cat. No.: B12823725

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7]8]

Understanding the molecule's structure is the first step in safety. The presence of the 2,2-

difluoroethyl group at the meta position alters the lipophilicity and metabolic stability compared
to non-fluorinated analogs, but the core aniline hazards remain dominant.

\\
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Property Description / Value (Predicted/Analogous)

Chemical Name 3-(2,2-difluoroethyl)aniline

Research Chemical (Analogous to HCI salt:

CAS Number

2378507-33-4)
Molecular Formula CsHoF2N
Molecular Weight 157.16 g/mol

_ Liquid (Colorless to pale yellow; darkens on
Physical State

oxidation)
Boiling Point ~200-215°C (Est. based on 3-ethylaniline)
N Low in water; High in DCM, DMSO, Methanol,
Solubility
Ethyl Acetate
o ~3.5-4.0 (Aniline nitrogen is less basic due to
Acidity (pKa)

electron-withdrawing fluorine)

Structural Safety Implications

e The Aniline Core: Primary source of acute toxicity (Methemoglobinemia).[1]

e The 2,2-Difluoroethyl Group: Unlike a trifluoromethyl group, this moiety contains an acidic
proton (

). While generally stable, it increases lipophilicity (
), potentially enhancing skin absorption rates compared to non-fluorinated anilines.

» Oxidation Potential: Like all anilines, the amino group is susceptible to oxidation by air,
leading to the formation of azo-compounds and polymeric tars (browning).

Hazard Identification & Toxicology (The "Read-
Across" Assessment)

GHS Classification (Conservative Estimate):
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Acute Toxicity (Oral/Dermal/Inhalation): Category 3 or 4.[2][3]

Skin Irritation: Category 2.[4]

Eye Irritation: Category 2A.

Specific Target Organ Toxicity (STOT-RE): Category 2 (Blood/Spleen).

Core Toxicological Mechanism: Methemoglobinemia

The most critical hazard is the biological oxidation of the aniline nitrogen to an N-hydroxylamine
metabolite. This metabolite oxidizes Hemoglobin (Fe2*) to Methemoglobin (Fe3*), which cannot
transport oxygen.

o Symptoms: Cyanosis (blue lips/fingernails), headache, dizziness, fatigue, and tachycardia.

e Onset: Can be delayed 2—4 hours after exposure.

Fluorine-Specific Hazards

While the C-F bond is strong, thermal decomposition (fire) will release Hydrogen Fluoride (HF),
a corrosive and systemic toxicant.

» Firefighting Rule: Do NOT use a direct water jet (spreads the chemical). Use COz, dry
chemical, or alcohol-resistant foam. Wear full SCBA to protect against HF fumes.

Engineering Controls & Personal Protective
Equipment (PPE)

This compound must be handled as a Potent Compound. Relying solely on PPE is insufficient;
engineering controls are the primary barrier.

The Barrier Approach
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Control Level Requirement

Chemical Fume Hood: All open handling
Primary Barrier (weighing, transfer) must occur here. Face

velocity > 0.5 m/s.

Secondary Containment: Use trays to catch
Secondary Barrier spills. Do not place flasks directly on the hood

surface.

If hood work is impossible (unlikely), a full-face
Respiratory respirator with OV/P100 (Organic Vapor +

Particulate) cartridges is mandatory.

Glove Selection Protocol (Critical)

Anilines permeate standard latex and thin nitrile rapidly.
o Recommended:Silver Shield / 4H (Laminate) gloves are the gold standard for aromatics.
 Alternative: Double-gloving with Thick Nitrile (>8 mil).

o Inner Glove: Standard Nitrile (4 mil).

o QOuter Glove: Thick Nitrile or Neoprene.

o Change Frequency: Immediately upon splash or every 30 minutes of active handling.

Safe Handling Workflow (Visualization)

The following diagram outlines the decision logic for transferring this reagent, prioritizing
containment.
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Start: Reagent Retrieval

Verify PPE:
Lab Coat, Goggles,
Double Nitrile/Laminate Gloves

'

Inspect Container:
Crystals/Darkening?
(Check Oxidation)

Open in Fume Hood ONLY

Weighing Strategy

If Liquid:
Use Glass Syringe/Pipette
(Avoid plastic tips if possible)

If Solid/Semi-Solid:
Use Anti-Static Spatula

Transfer to Reaction Vessel

(Under Inert Gas Flow)

Wipe Threads & Reseal
(Parafilm/Teflon Tape)

Return to Cold Storage

(2-8°C, Dark)

Click to download full resolution via product page
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Figure 1: Safe handling workflow for 3-(2,2-difluoroethyl)aniline, emphasizing fume hood
usage and inert atmosphere protection.

Storage & Stability

Anilines are notorious for degrading into colored impurities (“tar") which can interfere with
metal-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig).

o Atmosphere: Store under Argon or Nitrogen. Oxygen accelerates decomposition.

o Temperature:Refrigerate (2—8°C). While the compound is chemically stable at room
temperature, cold storage retards oxidation.

o Light: Amber glass vials are mandatory. UV light catalyzes the oxidation of the amine.

o Container: Glass is preferred. Teflon-lined caps are essential to prevent the aniline from
extracting plasticizers from standard cap liners.

Emergency Protocols
Spill Response Decision Tree

] 1. Absorb with Sand/Vermiculite
Minor (< 5 mL) 2. Place in Haz Waste
Inside Hood 3. Wipe with dil. HCI then Water
Spill Detected —>
Major (> 5 mL) 1. EVACUATE LAB
Or Outside Hood 2. Alert Safety Officer
3. Do not re-enter without SCBA

Click to download full resolution via product page

Figure 2: Emergency response logic. Note that "Outside Hood" spills are treated as major due
to the inhalation risk of aniline vapors.

First Aid (Speed is Vital)

e Skin Contact:
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o Wipe off excess liquid immediately (do not rub).

o Wash with Polyethylene Glycol (PEG 300/400) or ethanol if available, then copious soap
and water. (Anilines are lipophilic; water alone is slow to remove them).

o Seek medical attention.[5][2][3][6][7]

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.[6] Alert medical staff
to potential Methemoglobinemia.

e Antidote Note: Medical professionals may administer Methylene Blue for severe
methemoglobinemia, but this is a clinical decision, not a first-aid measure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Safety & Handling of 3-(2,2-
Difluoroethyl)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12823725/docs#technical-guide-safety-handling-of-3-
2-2-difluoroethyl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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